Cas no 3173-12-4 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole-6(5H)-thione,3-ethyl-)

• Product Name: 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole-6(5H)-thione,3-ethyl-
• CAS No: 3173-12-4
• MF: C₅H₆N₄S₂
• MW: 186.257936954498
• CID: 310045
• PubChem ID: 3003811
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole-6(5H)-thione,3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole-6(5H)-thione,3-ethyl-
• 5-Ethyl-1,2,4-triazolo< 3,4-b> -1,3,4-thiadiazol-2-thiol; 3-Ethyl(1,2,4)triazolo(3,4-b)(1,3,4)thiadiazole-6(5H)-thione; 3-Aethyl-s-triazolo< 3,4-b> < 1,3,4> thiadiazol-6-thiol; BB_SC-3753; 3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-thione; NSC79008; AC1MHFMR; CTK4G7640; 3-Ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6(5H)-thione;
• [1,2,4]Triazolo[3,4-b][1,3,4]thiadiazole-6-thiol, 3-ethyl-
• 3-Ethyl(1,2,4)triazolo(3,4-b)(1,3,4)thiadiazole-6(5H)-thione
• S-TRIAZOLO(3,4-B)(1,3,4)THIADIAZOLE-6-THIOL, 3-ETHYL-
• AKOS003677101
• 3-Ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6(5H)-thione
• UNII-R070SJ4ELC
• NSC 79008
• DTXSID50185619
• R070SJ4ELC
• 3-ethyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-thione
• 3-ethyl-6-mercapto[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• NSC79008
• 3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-thiol
• QPPYXBQCWBDLLO-UHFFFAOYSA-N
• 1,2,4-TRIAZOLO(3,4-B)(1,3,4)THIADIAZOLE-6(5H)-THIONE, 3-ETHYL-
• NSC-79008
• VS-10246
• 3173-12-4

• Inchi： 1S/C5H6N4S2/c1-2-3-6-7-4-9(3)8-5(10)11-4/h2H2,1H3,(H,8,10)
• InChI Key： QPPYXBQCWBDLLO-UHFFFAOYSA-N
• SMILES： S1C(NN2C1=NN=C2CC)=S

Computed Properties

• Exact Mass: 186.00358
• Monoisotopic Mass: 186.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.8
• Boiling Point: 347.5°Cat760mmHg
• Flash Point: 164°C
• Refractive Index: 1.915
• PSA: 42.74